Cas no 71571-36-3 (c9h4f9no6s3)

• Product Name: c9h4f9no6s3
• CAS No: 71571-36-3
• MF: C₉H₄F₉NO₆S₃
• MW: 489.311790466309
• CID: 862675
• Update Time: 2024-03-06

c9h4f9no6s3 Chemical and Physical Properties

Names and Identifiers

• c9h4f9no6s3
• Benzenamine, 2,4,6-tris[(trifluoromethyl)sulfonyl]-

• Inchi： 1S/C9H4F9NO6S3/c10-7(11,12)26(20,21)3-1-4(27(22,23)8(13,14)15)6(19)5(2-3)28(24,25)9(16,17)18/h1-2H,19H2
• InChI Key： YCLWXDHIQVVRQB-UHFFFAOYSA-N
• SMILES： C1(N)=C(S(C(F)(F)F)(=O)=O)C=C(S(C(F)(F)F)(=O)=O)C=C1S(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 488.90572

Experimental Properties

• Density: 1.837±0.06 g/cm3(Predicted)
• Boiling Point: 536.4±50.0 °C(Predicted)
• PSA: 128.44
• pka: -13.98±0.16(Predicted)